Cas no 1261945-55-4 ([1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy-
• CAS No: 1261945-55-4
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• MDL: MFCD18319177
• CID: 2765177
• Update Time: 2025-10-28

[1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy-

• MDL： MFCD18319177
• Inchi： 1S/C14H10O4/c15-8-10-3-1-2-4-11(10)9-5-6-12(14(17)18)13(16)7-9/h1-8,16H,(H,17,18)
• InChI Key： WNIQUPBORITMPV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C=O)=CC=C(C(O)=O)C(O)=C1

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy-

[1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy-

The compound with CAS No. 1261945-55-4, known as [1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy-, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its biphenyl core, which consists of two phenyl rings connected by a single bond. The presence of a carboxylic acid group at the 4-position of one phenyl ring and a formyl group at the 2'-position of the other phenyl ring introduces unique electronic and steric properties to the molecule. Additionally, the hydroxyl group at the 3-position further enhances its functional diversity.

Recent studies have highlighted the potential of [1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy- in various applications. For instance, researchers have explored its role in drug design due to its ability to act as a scaffold for bioactive molecules. The combination of electron-withdrawing groups (such as the carboxylic acid and formyl groups) and electron-donating groups (such as the hydroxyl group) creates a molecule with tunable electronic properties. This makes it an ideal candidate for investigating interactions with biological targets such as enzymes and receptors.

Moreover, the compound has been studied for its potential in materials science. Its biphenyl structure is known to exhibit π-conjugation, which can be exploited in the development of organic semiconductors and optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to simulate the electronic properties of this compound, providing insights into its suitability for applications such as organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of [1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy- involves a multi-step process that typically begins with the preparation of biphenyl derivatives. One common approach involves Friedel-Crafts acylation followed by oxidation to introduce the carboxylic acid group. The formylation step is often achieved through a Vilsmeier-Haack reaction or other formylation techniques. The hydroxylation can be introduced via oxidation of an appropriate precursor or through directed metallation followed by hydrolysis.

Despite its complexity, this compound has shown promise in medicinal chemistry. Its ability to act as a chiral inducer in asymmetric catalysis has been explored in recent studies. Additionally, its role as a building block for more complex molecules has been documented in several research papers published in high-impact journals such as Journal of Medicinal Chemistry and Chemical Communications.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 2'-formyl-3-hydroxy- (CAS No. 1261945-55-4) is a versatile compound with a wide range of potential applications in both academic research and industrial settings. Its unique structure and functional groups make it an attractive target for further investigation into its chemical properties and practical uses.